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Compound of Interest

Compound Name: Fluenetil

Cat. No.: B1672873

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a consolidated overview of the available scientific and technical
data on Fluenetil. It should be noted that Fluenetil is a compound formerly used as an
insecticide and acaricide and is no longer manufactured or registered for use as a pesticide in
the United States.[1] Consequently, in-depth research into its biological mechanisms of action
and detailed experimental protocols are not widely available in the public domain. This
document summarizes the existing data on its chemical properties and known toxicological

profile.

Core Chemical and Physical Data

A summary of the key quantitative data for Fluenetil is presented in the table below, compiled

from various chemical databases.[1][2][3][4]
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Property Value Source
Molecular Formula C16H1s5FO2

Molecular Weight 258.29 g/mol

CAS Number 4301-50-2

2-fluoroethyl 2-(4-
IUPAC Name

phenylphenyl)acetate
Appearance Solid
Synonyms Fluenethyl, Mytrol, Lambrol

Toxicological Profile

Fluenetil is characterized by its high toxicity to mammals. It is classified as fatal if swallowed or
in contact with skin. Due to its hazardous nature, specific handling precautions are necessary,
including the use of protective gloves and clothing.

Experimental Protocols

Detailed experimental protocols for the synthesis, toxicological analysis, or investigation of the
mechanism of action of Fluenetil are not readily available in peer-reviewed scientific literature.
General analytical methods for the detection of pesticide residues, such as gas
chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry (MS),
would be applicable for the detection of Fluenetil.

Signaling Pathways and Mechanism of Action

There is a significant lack of information in the public domain regarding the specific signaling
pathways modulated by Fluenetil or its precise molecular mechanism of action. As a former
pesticide, its development was focused on its toxic effects on target organisms (mites and
insects), and it appears that extensive research into its effects on mammalian cellular signaling,
which would be relevant to drug development professionals, was not conducted or published.

Logical Relationship Diagram
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The following diagram illustrates the logical flow of the available information concerning
Fluenetil.

Molecular Weight: 258.29 g/mol

Former Application Toxicology

Use: Insecticide, Acaricide

Hazard: Fatal if swallowed or in contact with skin

o~
CAS: 4301-50-2 o earance: Soli
2

IUPAC: 2-fluoroethyl 2-(4-phenylphenyl)acetate

Click to download full resolution via product page

Fig. 1: Logical flow of available information on Fluenetil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fluenetil - Wikipedia [en.wikipedia.org]

e 2. Fluenetil | CL6H15FO2 | CID 20288 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. Summary of Toxicity Studies with Flutianil - PMC [pmc.ncbi.nim.nih.gov]

o 4. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Fluenetil: A Technical Overview of a Discontinued
Acaricide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672873#molecular-weight-and-formula-of-fluenetil]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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